Cas no 53056-87-4 (1-Propanamine, 3-(butylthio)-)

1-Propanamine, 3-(butylthio)- structure
1-Propanamine, 3-(butylthio)- structure
Product Name:1-Propanamine, 3-(butylthio)-
CAS No:53056-87-4
MF:C7H17NS
MW:147.281580686569
CID:1580217
PubChem ID:20316167
Update Time:2025-04-21

1-Propanamine, 3-(butylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanamine, 3-(butylthio)-
    • [3-(Butylthio)propyl]amine
    • 3-(Butylthio)-1-propanamine
    • 3-(butylthio)propan-1-amine
    • 53056-87-4
    • ALBB-021090
    • AKOS004911189
    • SCHEMBL7469737
    • 3-butylsulfanylpropan-1-amine
    • DTXSID601309809
    • Inchi: 1S/C7H17NS/c1-2-3-6-9-7-4-5-8/h2-8H2,1H3
    • InChI Key: FXIXKBWZQPKQLB-UHFFFAOYSA-N
    • SMILES: S(CCCN)CCCC

Computed Properties

  • Exact Mass: 147.10831
  • Monoisotopic Mass: 147.10817072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 6
  • Complexity: 48.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 51.3Ų

Experimental Properties

  • PSA: 26.02
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